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Compound of Interest

Compound Name: 5-Fluorocytidine

Cat. No.: B016351

An In-depth Examination of a Key Fluoropyrimidine Nucleoside Analog

This technical guide provides a comprehensive overview of 5-Fluorocytidine (5-FC), a
fluorinated pyrimidine analog of significant interest to researchers in oncology, virology, and
drug development. This document details its chemical properties, mechanism of action,
relevant signaling pathways, and established experimental protocols.

Core Properties of 5-Fluorocytidine

5-Fluorocytidine is a synthetic nucleoside analog where the hydrogen atom at the 5th position
of the cytosine ring is replaced by a fluorine atom. This substitution is key to its biological

activity.
Property Value Source(s)
CAS Number 2341-22-2 [1]
Molecular Formula CoH12FN30s [1]
Molecular Weight 261.21 g/mol [1]

A closely related and often discussed compound is 5'-Deoxy-5-fluorocytidine, an intermediate
in the metabolic activation of the oral chemotherapeutic agent capecitabine.
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Property Value Source(s)
CAS Number 66335-38-4 [2]
Molecular Formula CoH12FN304 [2]
Molecular Weight 245.21 g/mol [2]

Mechanism of Action and Signhaling Pathways

5-Fluorocytidine primarily functions as a prodrug, exerting its cytotoxic effects after
intracellular conversion to 5-fluorouracil (5-FU) and its subsequent active metabolites. This
metabolic activation is a critical pathway for its anticancer and antifungal activities.

The primary mechanism of action involves two main pathways following the formation of 5-FU:

« Inhibition of DNA Synthesis: 5-FU is metabolized to 5-fluoro-2'-deoxyuridine monophosphate
(FAUMP). FAUMP forms a stable ternary complex with thymidylate synthase (TS) and the
cofactor 5,10-methylenetetrahydrofolate. This complex inhibits the activity of TS, a crucial
enzyme for the de novo synthesis of thymidine, a necessary component of DNA. The
depletion of thymidine leads to the inhibition of DNA replication and repair, ultimately causing
cell death.

» Disruption of RNA Function: 5-FU can also be converted to 5-fluorouridine triphosphate
(FUTP), which is then incorporated into RNA in place of uridine triphosphate. The presence
of 5-fluorouracil in RNA can disrupt RNA processing and function, leading to errors in protein
synthesis and contributing to cytotoxicity.

The following diagram illustrates the metabolic activation pathway of 5-Fluorocytidine and
related compounds to the active cytotoxic agent 5-fluorouracil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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